Cas no 2092765-41-6 (ethyl 6-chlorothieno2,3-bpyridine-2-carboxylate)

• Product Name: ethyl 6-chlorothieno2,3-bpyridine-2-carboxylate
• CAS No: 2092765-41-6
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• MDL: MFCD31556804
• CID: 5105480
• PubChem ID: 131536937
• Update Time: 2025-05-22

ethyl 6-chlorothieno2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chlorothieno[2,3-B]pyridine-2-carboxylate
• ethyl 6-chlorothieno2,3-bpyridine-2-carboxylate
• ETHYL6-CHLOROTHIENO[2,3-B]PYRIDINE-2-CARBOXYLATE
• SCHEMBL25243517
• MFCD31556804
• 2092765-41-6
• PS-18953
• EN300-22856261

• MDL： MFCD31556804
• Inchi： 1S/C10H8ClNO2S/c1-2-14-10(13)7-5-6-3-4-8(11)12-9(6)15-7/h3-5H,2H2,1H3
• InChI Key： OTGFLFWGPWXLJB-UHFFFAOYSA-N
• SMILES： C12SC(C(OCC)=O)=CC1=CC=C(Cl)N=2

Computed Properties

• Exact Mass: 240.9964274g/mol
• Monoisotopic Mass: 240.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.4Ų

Additional information on ethyl 6-chlorothieno2,3-bpyridine-2-carboxylate

Comprehensive Overview of Ethyl 6-Chlorothieno[2,3-b]pyridine-2-carboxylate (CAS No. 2092765-41-6)

Ethyl 6-chlorothieno[2,3-b]pyridine-2-carboxylate (CAS No. 2092765-41-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thienopyridine family, which is known for its versatile applications in drug discovery and material science. The presence of both chloro and ester functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

In recent years, the search for small molecule inhibitors and bioactive heterocycles has surged, driven by advancements in precision medicine and green chemistry. Ethyl 6-chlorothieno[2,3-b]pyridine-2-carboxylate fits into this trend as a promising candidate for structure-activity relationship (SAR) studies. Its molecular framework allows for facile modifications, enabling researchers to explore its efficacy in targeting specific biological pathways. For instance, its thienopyridine core is analogous to structures found in FDA-approved drugs, making it a hotspot for drug repurposing and fragment-based drug design.

The compound's synthetic accessibility and scalability are also key factors driving its popularity in industrial and academic settings. With the rise of automated synthesis platforms and high-throughput screening, CAS No. 2092765-41-6 has become a staple in libraries designed for hit-to-lead optimization. Moreover, its compatibility with cross-coupling reactions and catalyzed transformations underscores its utility in medicinal chemistry workflows. These attributes align with the broader shift toward sustainable synthesis and atom-efficient methodologies, which are frequently searched topics in AI-driven literature databases.

From a commercial perspective, ethyl 6-chlorothieno[2,3-b]pyridine-2-carboxylate is often discussed in the context of patent landscapes and intellectual property due to its potential applications in orphan drugs and rare disease treatments. The compound's relevance to personalized medicine and biomarker discovery further enhances its marketability. As the pharmaceutical industry continues to prioritize cost-effective intermediates, this compound stands out for its balance of reactivity and stability, addressing common pain points in process chemistry.

In summary, ethyl 6-chlorothieno[2,3-b]pyridine-2-carboxylate (CAS No. 2092765-41-6) represents a multifaceted tool for modern chemical research. Its alignment with trending topics like drug discovery, green synthesis, and high-throughput experimentation ensures its continued relevance in scientific discourse. Whether for academic investigations or industrial applications, this compound offers a robust platform for innovation in heterocyclic chemistry and beyond.